(E)-3-(furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C17H20N4O2/c22-16(5-4-15-3-1-12-23-15)20-13-14-6-10-21(11-7-14)17-18-8-2-9-19-17/h1-5,8-9,12,14H,6-7,10-11,13H2,(H,20,22)/b5-4+
• InChI Key: IAQKPKQBCJTEJP-SNAWJCMRSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C=CC2=CC=CO2)C3=NC=CC=N3
• Isomeric SMILES: C1CN(CCC1CNC(=O)/C=C/C2=CC=CO2)C3=NC=CC=N3
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

(E)-3-(furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide, also known as FPMA, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. FPMA is a small molecule that has been synthesized through a specific method and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Amplification of Antibacterial Agents

A study involving the synthesis and evaluation of pyrimidine derivatives, including those with furan-2-yl and pyrimidin-2-yl substituents, demonstrated their potential as amplifiers of phleomycin against Escherichia coli. This suggests that (E)-3-(furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide could have applications in enhancing the efficacy of antibacterial agents (Brown & Cowden, 1982).

Green Chemistry Synthesis

Another study focused on the green synthesis of E-2-cyano-3(furan-2-yl) acrylamide under microwave radiation, showcasing the use of filamentous marine and terrestrial-derived fungi for the ene-reduction of 2-cyano-3-(furan-2-yl) acrylamide. This research underlines the potential of (E)-3-(furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide in sustainable chemistry applications, especially in enantioselective synthesis mediated by microbial enzymes (Jimenez et al., 2019).

Anticancer and Antibacterial Activity

Research into the synthesis and biological evaluation of new derivatives, including those with furan and pyrimidine moieties, indicates pronounced plant growth stimulating effects and potential antibacterial and anticancer activities. This points towards the potential use of (E)-3-(furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide in developing new therapeutic agents with dual antibacterial and anticancer properties (Pivazyan et al., 2019).

Antiprotozoal Agents

A study on dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, with structural similarities to (E)-3-(furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide, demonstrated potent antiprotozoal activity. This suggests potential applications in the development of new treatments for protozoal infections (Ismail et al., 2004).

Functional Materials

Research into pyridine/pyridinium symmetrical bisamides, including those based on furan, highlighted their use as supramolecular gelators. This reveals the potential of compounds like (E)-3-(furan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acrylamide in the development of new materials with applications in selective sensing and drug release (Panja, Ghosh, & Ghosh, 2018).